Cas no 29745-56-0 (2,4,6(3H)-Pteridinetrione,1,5,7,8-tetrahydro-)
29745-56-0 structure
Product Name:2,4,6(3H)-Pteridinetrione,1,5,7,8-tetrahydro-
CAS No:29745-56-0
MF:C6H6N4O3
MW:182.136840343475
CID:261735
PubChem ID:169078
Update Time:2025-04-19
2,4,6(3H)-Pteridinetrione,1,5,7,8-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6(3H)-Pteridinetrione,1,5,7,8-tetrahydro-
- 1,5,7,8-tetrahydropteridine-2,4,6-trione
- 6-HYDROXY-7,8-DIHYDROLUMAZINE
- 7,8-Dihydro-6-hydroxylumazine
- 2,4,6(3H)-Pteridinetrione, 1,5,7,8-tetrahydro-
- DTXSID70183899
- SCHEMBL11103297
- 29745-56-0
-
- Inchi: 1S/C6H6N4O3/c11-2-1-7-4-3(8-2)5(12)10-6(13)9-4/h1H2,(H,8,11)(H3,7,9,10,12,13)
- InChI Key: XBQISFWWQWPDSV-UHFFFAOYSA-N
- SMILES: O=C1CNC2=C(C(NC(N2)=O)=O)N1
Computed Properties
- Exact Mass: 182.044
- Monoisotopic Mass: 182.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 99.3Ų
Experimental Properties
- Density: 1.71
- Refractive Index: 1.68
2,4,6(3H)-Pteridinetrione,1,5,7,8-tetrahydro- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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